Cas no 1845848-19-2 (5-Pyrimidinepropanamide, β-amino-, (βR)-)

• Product Name: 5-Pyrimidinepropanamide, β-amino-, (βR)-
• CAS No: 1845848-19-2
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 6011706
• PubChem ID: 131047415
• Update Time: 2025-06-10

5-Pyrimidinepropanamide, β-amino-, (βR)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanamide, β-amino-, (βR)-
• EN300-1284260
• 1845848-19-2
• (3R)-3-Amino-3-(pyrimidin-5-yl)propanamide

• Inchi： 1S/C7H10N4O/c8-6(1-7(9)12)5-2-10-4-11-3-5/h2-4,6H,1,8H2,(H2,9,12)/t6-/m1/s1
• InChI Key： HPABKHKQNAYWBR-ZCFIWIBFSA-N
• SMILES： [C@@H](C1=CN=CN=C1)(N)CC(=O)N

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 436.1±40.0 °C(Predicted)
• pka: 16.07±0.40(Predicted)

Additional information on 5-Pyrimidinepropanamide, β-amino-, (βR)-

Comprehensive Overview of 5-Pyrimidinepropanamide, β-amino-, (βR)- (CAS No. 1845848-19-2): Properties, Applications, and Research Insights

The compound 5-Pyrimidinepropanamide, β-amino-, (βR)- (CAS No. 1845848-19-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine ring and a β-amino propanamide side chain, makes it a subject of interest for drug discovery and enzymatic studies. Researchers are increasingly exploring its role as a chiral building block or intermediate in synthesizing bioactive compounds, particularly those targeting metabolic pathways.

In recent years, the demand for enantiomerically pure compounds like (βR)-5-Pyrimidinepropanamide has surged due to their applications in asymmetric synthesis and precision medicine. The β-amino acid moiety in this molecule is noteworthy, as such derivatives are often linked to enhanced stability and bioavailability in peptide-based therapeutics. This aligns with the growing trend of peptidomimetics and small-molecule modulators in treating chronic diseases, a hot topic in drug development forums and AI-driven research platforms.

From a synthetic chemistry perspective, the stereoselective preparation of CAS No. 1845848-19-2 poses intriguing challenges. Modern techniques such as enzymatic resolution or transition-metal catalysis are often employed to achieve high enantiomeric excess. These methods resonate with industry shifts toward green chemistry and sustainable synthesis, frequently searched terms in academic and industrial databases. The compound’s crystalline properties and solubility profile further make it a candidate for X-ray diffraction studies and formulation optimization.

Beyond pharmaceuticals, 5-Pyrimidinepropanamide, β-amino-, (βR)- has garnered attention in agricultural chemistry for its potential as a plant growth regulator or pesticide adjuvant. Its pyrimidine core is structurally analogous to nucleotides, suggesting possible interactions with biological systems in crops. This application taps into the global focus on sustainable agriculture and food security, topics dominating environmental science discussions.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and chiral chromatography. These methods ensure purity assessment and stereochemical confirmation, critical for regulatory compliance in GMP manufacturing. The rise of AI-assisted spectral analysis tools has further streamlined these processes, a trend reflected in recent patent filings and scientific publications.

In conclusion, 5-Pyrimidinepropanamide, β-amino-, (βR)- (CAS No. 1845848-19-2) represents a versatile scaffold bridging multiple scientific disciplines. Its relevance to precision therapeutics, green synthesis, and agricultural innovation positions it as a compound of enduring interest. Ongoing research will likely uncover novel applications, particularly in targeted drug delivery and biocatalysis, areas where users frequently seek cutting-edge updates.